Cas no 1209780-32-4 (Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate)

• Product Name: Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate
• CAS No: 1209780-32-4
• MF: C₁₁H₁₈FNO₃
• MW: 231.26392698288
• MDL: MFCD27997496
• CID: 4563035
• Update Time: 2025-11-01

Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate
• Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate

• MDL： MFCD27997496
• Inchi： 1S/C11H18FNO3/c1-11(2,3)16-10(15)13-6-4-8(12)9(14)5-7-13/h8H,4-7H2,1-3H3
• InChI Key： LZHBAHCTFZSVFE-UHFFFAOYSA-N
• SMILES： FC1C(CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6

Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate

Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate (CAS No. 1209780-32-4): A Comprehensive Overview

Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate, identified by its CAS number 1209780-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, characterized by a seven-membered heterocyclic ring containing nitrogen, which makes it a valuable scaffold for the development of bioactive molecules. The presence of a fluoro substituent and an oxo group further enhances its pharmacological potential, making it a subject of extensive study in drug discovery.

The structural features of Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate contribute to its unique chemical properties and biological activities. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the compound's interaction with biological targets. Additionally, the oxo group introduces a polar functional moiety, which can influence solubility and bioavailability. These characteristics make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in azepane derivatives due to their potential applications in treating various diseases. Studies have shown that compounds with similar structural motifs exhibit promising activities against enzymes and receptors involved in neurological disorders, inflammation, and cancer. The< strong>Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate molecule, with its unique substitution pattern, is being investigated for its potential as a lead compound in these therapeutic areas.

One of the most compelling aspects of Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules through various functionalization strategies. For instance, the carboxylate group can be used to introduce amine-reactive functionalities, while the tert-butyl group provides stability and handles during synthetic transformations. This flexibility allows chemists to design derivatives with tailored properties for specific biological applications.

The pharmaceutical industry has been particularly interested in fluoro-substituted compounds due to their enhanced pharmacokinetic profiles. The fluoro group in Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate can improve metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. This characteristic is crucial for developing drugs with longer half-lives and improved efficacy. Furthermore, fluorine atoms can enhance binding affinity to biological targets, leading to more potent therapeutic effects.

Recent research has highlighted the potential of azepane derivatives in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that these compounds can interact with specific receptors and enzymes involved in neurodegeneration. The< strong>Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate molecule, with its unique structural features, is being explored as a potential treatment for these conditions. Preliminary studies suggest that it may have neuroprotective properties by inhibiting key enzymes associated with neurodegeneration.

The synthesis of< strong>Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize yield and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The biological activity of< strong>Tert-butyl 4-fluoro-5-oxoazepane-1-carboxylate has been evaluated through various in vitro assays. These studies have revealed promising results regarding its interaction with target proteins and enzymes. For instance, it has shown inhibitory activity against certain kinases and proteases implicated in cancer progression. Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and signaling pathways.

The development of novel drugs often involves extensive optimization of lead compounds to improve their efficacy and safety profiles. The< strong>Tert-butyl 4-fluoro-5-oxyzapanee 1-carbonylate molecule is being subjected to structure-based drug design approaches to identify more potent derivatives. Computational modeling techniques are used to predict how different substituents will affect the compound's binding affinity and selectivity.

The future prospects of< strong>Tert-butyl 4-fluoro-oxyzapancarboxylic acid ester are promising, with ongoing research aimed at expanding its therapeutic applications. Investigations are underway to explore its potential in treating other diseases such as infectious diseases and metabolic disorders. Collaborative efforts between academia and industry are essential to accelerate the translation of laboratory findings into clinical therapies.

In conclusion,< strong>Tert-butyl 4-fluoro-oxyzapancarboxylic acid ester (CAS No. 1209780_32_4) is a versatile compound with significant pharmacological potential. Its unique structural features make it an attractive candidate for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutics.